Cas no 67442-08-4 (2,6-Dioxa-3,7-diazanon-7-en-9-oic acid, 8-(2-furanyl)-4-oxo-, (Z)-)

• Product Name: 2,6-Dioxa-3,7-diazanon-7-en-9-oic acid, 8-(2-furanyl)-4-oxo-, (Z)-
• CAS No: 67442-08-4
• MF: C₉H₁₀N₂O₆
• MW: 242.185502529144
• CID: 4131383
• PubChem ID: 86738879
• Update Time: 2025-04-24

2,6-Dioxa-3,7-diazanon-7-en-9-oic acid, 8-(2-furanyl)-4-oxo-, (Z)- Chemical and Physical Properties

Names and Identifiers

• 2,6-Dioxa-3,7-diazanon-7-en-9-oic acid, 8-(2-furanyl)-4-oxo-, (Z)-
• XHHJKODXPIHOLN-FLIBITNWSA-N
• 67442-08-4
• DTXSID001166348
• Z-2-(Fur-2-yl)-2-(methoxycarbamoylmethoxyimino)acetic acid

• Inchi： 1S/C9H10N2O6/c1-15-10-7(12)5-17-11-8(9(13)14)6-3-2-4-16-6/h2-4H,5H2,1H3,(H,10,12)(H,13,14)/b11-8+
• InChI Key： XHHJKODXPIHOLN-DHZHZOJOSA-N
• SMILES： O1C=CC=C1/C(/C(=O)O)=N\OCC(NOC)=O

Computed Properties

• Exact Mass: 242.05388604Da
• Monoisotopic Mass: 242.05388604Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 110Ų